Cas no 1806804-56-7 (3,5-Diamino-4-(difluoromethyl)-2-fluoropyridine)

• Product Name: 3,5-Diamino-4-(difluoromethyl)-2-fluoropyridine
• CAS No: 1806804-56-7
• MF: C₆H₆F₃N₃
• MW: 177.127151012421
• CID: 4922264
• Update Time: 2025-11-06

3,5-Diamino-4-(difluoromethyl)-2-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 3,5-Diamino-4-(difluoromethyl)-2-fluoropyridine

• Inchi： 1S/C6H6F3N3/c7-5(8)3-2(10)1-12-6(9)4(3)11/h1,5H,10-11H2
• InChI Key： PDZOMWYBPJKSBJ-UHFFFAOYSA-N
• SMILES： FC(C1C(=CN=C(C=1N)F)N)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 155
• XLogP3: 0.5
• Topological Polar Surface Area: 64.9

Additional information on 3,5-Diamino-4-(difluoromethyl)-2-fluoropyridine

Comprehensive Overview of 3,5-Diamino-4-(difluoromethyl)-2-fluoropyridine (CAS No. 1806804-56-7)

3,5-Diamino-4-(difluoromethyl)-2-fluoropyridine (CAS No. 1806804-56-7) is a fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, characterized by its difluoromethyl and fluoro substituents, exhibits remarkable potential in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. Its molecular formula, C₆H₆F₃N₃, underscores its versatility as a building block in organic synthesis.

The growing interest in fluorinated pyridines like 3,5-Diamino-4-(difluoromethyl)-2-fluoropyridine stems from their ability to enhance the bioavailability and metabolic stability of bioactive molecules. Researchers are increasingly exploring its applications in precision medicine and sustainable agriculture, aligning with global trends toward personalized therapeutics and eco-friendly crop protection solutions. Its CAS No. 1806804-56-7 is frequently searched in scientific databases, reflecting its relevance in cutting-edge studies.

One of the most compelling aspects of this compound is its role in addressing drug-resistant infections, a critical concern in modern healthcare. The difluoromethyl group, in particular, has been linked to improved binding affinity in enzyme targets, making it a valuable moiety in antibacterial and antifungal drug design. Recent publications highlight its utility in combating pathogens like Staphylococcus aureus and Candida albicans, which are frequently discussed in public health forums.

From a synthetic chemistry perspective, 3,5-Diamino-4-(difluoromethyl)-2-fluoropyridine offers a robust platform for structure-activity relationship (SAR) studies. Its fluoro and amino functional groups allow for diverse derivatization, enabling researchers to fine-tune physicochemical properties such as solubility and lipophilicity. This adaptability is crucial for optimizing drug candidates in oncology and central nervous system (CNS) disorders, where molecular tweaks can significantly impact efficacy.

Environmental sustainability is another area where this compound shines. As industries pivot toward green chemistry, the demand for fluorinated intermediates like CAS No. 1806804-56-7 has surged. Its incorporation into agrochemicals reduces application rates while maintaining potency, addressing consumer concerns about pesticide residues and soil contamination. Regulatory agencies such as the EPA and EFSA have flagged fluorinated pyridines as promising candidates for next-generation crop protection agents.

In the realm of material science, 3,5-Diamino-4-(difluoromethyl)-2-fluoropyridine has shown potential in the synthesis of advanced polymers and coatings. Its ability to impart thermal stability and chemical resistance aligns with the aerospace and electronics sectors' need for high-performance materials. Searches for fluoropyridine-based polymers have spiked in engineering databases, underscoring its cross-disciplinary appeal.

To conclude, 3,5-Diamino-4-(difluoromethyl)-2-fluoropyridine (CAS No. 1806804-56-7) represents a nexus of innovation across multiple scientific domains. Its applications in drug development, agriculture, and materials engineering make it a compound of enduring relevance. As research continues to unravel its full potential, this molecule is poised to play a pivotal role in solving some of the most pressing challenges in science and industry.